![molecular formula C17H13ClN2OS B5604599 N-(5-benzyl-1,3-thiazol-2-yl)-2-chlorobenzamide CAS No. 5538-53-4](/img/structure/B5604599.png)
N-(5-benzyl-1,3-thiazol-2-yl)-2-chlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of derivatives related to N-(5-benzyl-1,3-thiazol-2-yl)-2-chlorobenzamide involves the condensation of benzothiazolyl compounds with different aromatic amines or aldehydes under specific conditions. For example, synthesis methods have been developed using cyclization reactions and condensation with aromatic amines or aldehydes to form the desired thiazolyl compounds (P. Uma et al., 2017) (M. Nassiri, 2023).
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives, including this compound, has been elucidated using various spectroscopic techniques. These compounds often exhibit intriguing structural properties, as evidenced by their synthesis and characterization through NMR, IR, and X-ray diffraction studies (R. Dani et al., 2013).
Chemical Reactions and Properties
These compounds participate in various chemical reactions, reflecting their reactivity and potential utility in organic synthesis. For instance, they have been used as intermediates for the synthesis of other heterocyclic compounds with different biological activities. The reactivity of the cyanomethylene functionality, for example, has been exploited to construct new heterocycles (Ali M. M. Mohamed et al., 2020).
properties
IUPAC Name |
N-(5-benzyl-1,3-thiazol-2-yl)-2-chlorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2OS/c18-15-9-5-4-8-14(15)16(21)20-17-19-11-13(22-17)10-12-6-2-1-3-7-12/h1-9,11H,10H2,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAQHEFSLNDSQLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80970717 |
Source
|
Record name | N-(5-Benzyl-1,3-thiazol-2-yl)-2-chlorobenzene-1-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80970717 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5538-53-4 |
Source
|
Record name | N-(5-Benzyl-1,3-thiazol-2-yl)-2-chlorobenzene-1-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80970717 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.